Cas no 21889-04-3 (6-Dimethylamino-chrysen)

• Product Name: 6-Dimethylamino-chrysen
• CAS No: 21889-04-3
• MF: C₂₀H₁₇N
• MW: 271.355684995651
• CID: 912093
• PubChem ID: 270433
• Update Time: 2025-04-19

6-Dimethylamino-chrysen Chemical and Physical Properties

Names and Identifiers

• 6-Dimethylamino-chrysen
• 6-Dimethylamino-9-(2-fluorobenzyl)-9H-purine
• 9H-Purin-6-amine, 9-[(2-fluorophenyl)methyl]-N,N-dimethyl-
• ACMC-20m47c
• AGN-PC-0005K8
• CHEBI:101287
• CHEMBL6917
• CTK0G8404
• NSC-112850
• NCGC00184144-01
• NSC112850
• Chrysene, 6-N,N-dimethylamino
• DTXSID10944486
• 21889-04-3
• NCGC00184144-02
• CHEMBL1885916
• n,n-dimethylchrysen-6-amine
• NCGC00184144-03

• Inchi： 1S/C20H17N/c1-21(2)20-13-19-15-8-4-3-7-14(15)11-12-17(19)16-9-5-6-10-18(16)20/h3-13H,1-2H3
• InChI Key： KITBWZDVSYUSPF-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 271.13600
• Monoisotopic Mass: 271.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 468.9°C at 760 mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.755
• PSA: 3.24000
• LogP: 5.21220